Oleuroside

Description

Oleuroside is a phenolic secoiridoid compound found in olives, belonging to the broader class of sesquiterpenoids, although it is structurally distinct due to its secoiridoid nature . It is known for its potential health benefits, including protective effects against mitochondrial dysfunction in models of early Alzheimer's disease and brain aging . This article aims to provide a comprehensive overview of oleuroside, including its chemical properties, biological activities, and recent research findings.

Biological Activities

Oleuroside has been identified as one of the active components in olive leaf extract that induces erythroid differentiation in human hematopoietic stem cells, suggesting potential hematinic effects . Additionally, oleuroside is noted for its protective effects against mitochondrial dysfunction, which may be beneficial in models of early Alzheimer's disease and brain aging .

Biological Activities Table

Activity	Description
Hematinic Effects	Induces erythroid differentiation in human hematopoietic stem cells
Neuroprotective Effects	Protects against mitochondrial dysfunction in models of early Alzheimer's disease and brain aging

Research Findings

Recent studies have highlighted the potential of olive leaf extracts, which contain oleuroside, in enhancing red blood cell count and hemoglobin levels without adverse effects on liver and kidney functions . The compound's role in neuroprotection has also been explored, with evidence suggesting its utility in mitigating mitochondrial dysfunction associated with neurodegenerative diseases .

Recent Research Table

Study Focus	Findings
Hematinic Potential	Increased RBC count and hemoglobin levels; no adverse effects on liver/kidney functions
Neuroprotective Effects	Mitigates mitochondrial dysfunction in models of early Alzheimer's disease

• CAS No.: 116383-31-4
• Product Name: Oleuroside
• Molecular Formula: C25H32O13
• Molecular Weight: 540.5 g/mol
• IUPAC Name: methyl (2S,3R,4S)-4-[2-[2-(3,4-dihydroxyphenyl)ethoxy]-2-oxoethyl]-3-ethenyl-2-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-3,4-dihydro-2H-pyran-5-carboxylate
• Standard InChI: InChI=1S/C25H32O13/c1-3-13-14(9-19(29)35-7-6-12-4-5-16(27)17(28)8-12)15(23(33)34-2)11-36-24(13)38-25-22(32)21(31)20(30)18(10-26)37-25/h3-5,8,11,13-14,18,20-22,24-28,30-32H,1,6-7,9-10H2,2H3/t13-,14+,18-,20-,21+,22-,24+,25+/m1/s1
• Standard InChIKey: WWKVQWHAWPZZDB-ASNPJKIBSA-N
• Isomeric SMILES: COC(=O)C1=CO[C@H]([C@@H]([C@@H]1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O
• SMILES: COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
• Canonical SMILES: COC(=O)C1=COC(C(C1CC(=O)OCCC2=CC(=C(C=C2)O)O)C=C)OC3C(C(C(C(O3)CO)O)O)O
• PubChem Compound: 14136852
• Last Modified: Apr 15 2024